Cas no 81536-58-5 (b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate))

• Product Name: b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate)
• CAS No: 81536-58-5
• MF: C₂₂H₂₀O₁₀
• MW: 444.388207435608
• CID: 730394
• PubChem ID: 133710
• Update Time: 2025-04-19

b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate)
• isoxepac glucuronide
• DTXSID001002039
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(11-oxo-6H-benzo[c][1]benzoxepin-2-yl)acetyl]oxyoxane-2-carboxylic acid
• beta-D-Glucopyranuronic acid, 1-(6,11-dihydro-11-oxodibenz(b,e)oxepin-2-acetate)
• 1-O-[(11-Oxo-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetyl]hexopyranuronic acid
• 6,11-Dihydro-11-oxo-dibenz(b,e)oxepin-2-acetic acid glucuronide
• 81536-58-5

• Inchi： 1S/C22H20O10/c23-15(31-22-19(27)17(25)18(26)20(32-22)21(28)29)8-10-5-6-14-13(7-10)16(24)12-4-2-1-3-11(12)9-30-14/h1-7,17-20,22,25-27H,8-9H2,(H,28,29)/t17-,18-,19+,20-,22+/m0/s1
• InChI Key： NCYWNHLOMITKET-SXFAUFNYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(CC1C=CC2=C(C(C3C=CC=CC=3CO2)=O)C=1)=O

Computed Properties

• Exact Mass: 444.105647
• Monoisotopic Mass: 444.105647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: 0.8

Experimental Properties

• Density: 1.61
• Boiling Point: 745°C at 760 mmHg
• Flash Point: 262.8°C
• Refractive Index: 1.688

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines